Cas no 102517-02-2 (1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2))
102517-02-2 structure
Product Name:1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2)
CAS No:102517-02-2
MF:C17H19Cl2N5
MW:364.272260904312
CID:140553
PubChem ID:59459
Update Time:2025-04-19
1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2)
- 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, dihydrochloride (9CI)
- BENZIMIDAZOLE, 2,2'-(N-METHYLIMINODIMETHYLENE)BIS-, DIHYDROCHLORIDE
- 102517-02-2
- 2,2'-(N-Methyliminodimethylene)bisbenzimidazole dihydrochloride
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- Inchi: 1S/C17H17N5.2ClH/c1-22(10-16-18-12-6-2-3-7-13(12)19-16)11-17-20-14-8-4-5-9-15(14)21-17;;/h2-9H,10-11H2,1H3,(H,18,19)(H,20,21);2*1H
- InChI Key: BQJFWOJWMSZNQE-UHFFFAOYSA-N
- SMILES: [Cl-].[Cl-].[NH+](C)(CC1=NC2C=CC=CC=2N1)CC1NC2C=CC=CC=2[NH+]=1
Computed Properties
- Exact Mass: 343.9533
- Monoisotopic Mass: 363.101751
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63
Experimental Properties
- Boiling Point: 610.7°C at 760 mmHg
- Flash Point: 323.2°C
- PSA: 58.67
1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2) Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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